Cas no 84359-49-9 (Piperazine, 1-[bis(4-methoxyphenyl)methyl]-)

Piperazine, 1-[bis(4-methoxyphenyl)methyl]- structure
84359-49-9 structure
Product Name:Piperazine, 1-[bis(4-methoxyphenyl)methyl]-
CAS No:84359-49-9
MF:C19H24N2O2
MW:312.406064987183
CID:4212531
PubChem ID:3397621
Update Time:2025-04-24

Piperazine, 1-[bis(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[bis(4-methoxyphenyl)methyl]-
    • VDCGRZPITZRVEM-UHFFFAOYSA-N
    • DS-020472
    • 1-bis(4-methoxyphenyl)methylpiperazine
    • 84359-49-9
    • SCHEMBL8122955
    • Inchi: 1S/C19H24N2O2/c1-22-17-7-3-15(4-8-17)19(21-13-11-20-12-14-21)16-5-9-18(23-2)10-6-16/h3-10,19-20H,11-14H2,1-2H3
    • InChI Key: VDCGRZPITZRVEM-UHFFFAOYSA-N
    • SMILES: N1(C(C2=CC=C(OC)C=C2)C2=CC=C(OC)C=C2)CCNCC1

Computed Properties

  • Exact Mass: 312.183778013Da
  • Monoisotopic Mass: 312.183778013Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 33.7Ų
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